2-(4-Ethoxyphenyl)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C16H21F3N2O2.ClH/c1-2-23-14-5-3-13(4-6-14)11-15(22)21-9-7-20(8-10-21)12-16(17,18)19;/h3-6H,2,7-12H2,1H3;1H
• InChI Key: SNKHLNUPWHEYRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CC(F)(F)F.Cl
• Molecular Formula: C16H22ClF3N2O2
• Molecular Weight: 366.80 g/mol

Description

2-(4-Ethoxyphenyl)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C16H22ClF3N2O2 and its molecular weight is 366.81. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Antipsychotic Agents

Researchers have explored the synthesis of biphenyl moiety linked with aryl piperazine, leading to the creation of derivatives exhibiting significant anti-dopaminergic and anti-serotonergic activity. This work showcases the potential of such compounds in the development of antipsychotic medications, with specific derivatives demonstrating an impressive antipsychotic profile and low potential for catalepsy induction. The computational studies, including docking and QSAR, support these findings, indicating the precise design strategy can yield effective antipsychotic agents (Bhosale et al., 2014).

Electrochemical Synthesis for New Derivatives

An electrochemical method has been developed for synthesizing new phenylpiperazine derivatives, offering an environmentally friendly and reagent-less approach. This technique demonstrates high atom economy and generates minimal waste, presenting a sustainable method for creating novel compounds for further pharmacological evaluation (Nematollahi & Amani, 2011).

Building Blocks for Trifluoromethyl-Substituted Heteroarenes

The compound 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO) has been identified as a versatile precursor for the synthesis of various trifluoromethyl-substituted heteroarenes. This precursor's utility in synthesizing thiophenes, furans, pyrrols, and piperazines underscores its importance in developing novel therapeutic agents, including a short synthesis route to the anti-inflammatory drug Celebrex® (celecoxib) (Sommer et al., 2017).